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Compound of Interest

Compound Name: Diethyl Iminodicarboxylate

Cat. No.: B028530

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis and pharmaceutical development, precision in chemical
nomenclature is paramount. The term "Diethyl Iminodicarboxylate” can be a source of
ambiguity, potentially referring to two distinct, yet structurally related, compounds: Diethyl
Iminodiacetate and the compound more formally known as Diethyl Imidodicarbonate. This
technical guide serves to disambiguate these chemical entities, providing a comprehensive
overview of their respective properties, synthesis, and applications, with a focus on their roles
in research and drug development.

Diethyl Iminodiacetate: A Versatile Chelator and
Synthetic Intermediate

CAS Number: 6290-05-7

Diethyl Iminodiacetate is a valuable reagent in organic synthesis, primarily recognized for its
role as a chelating agent and a versatile intermediate in the preparation of a variety of
compounds.[1][2] Its ability to form stable complexes with metal ions makes it particularly useful
in processes requiring metal ion sequestration or in the synthesis of metal-containing
complexes.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b028530?utm_src=pdf-interest
https://www.benchchem.com/product/b028530?utm_src=pdf-body
https://cymitquimica.com/cas/6290-05-7/
https://www.nordmann.global/en/products/diethyl-iminodiacetate
https://cymitquimica.com/cas/6290-05-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Synonyms

The following table lists the common synonyms for Diethyl Iminodiacetate.

Synonym

Iminodiacetic acid diethyl ester

N,N-Bis(ethoxycarbonylmethyl)amine

Glycine, N-(2-ethoxy-2-oxoethyl)-, ethyl ester

Diethyl 2,2'-iminodiacetate

Acetic acid, iminodi-, diethyl ester

Ethyl N-(2-ethoxy-2-oxoethyl)glycinate

Quantitative Data Summary

The physical and chemical properties of Diethyl Iminodiacetate are summarized in the table

below.
Property Value
Molecular Formula CsH15NOa4
Molecular Weight 189.21 g/mol
Appearance Colorless to slightly yellow liquid
Boiling Point 208 °C (lit.)
Density 1.056 g/mL at 25 °C (lit.)
Refractive Index (n20/D) 1.435 (lit.)
Flash Point >230 °F
Solubility Moderately soluble in water

Experimental Protocols
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Synthesis of Diethyl Iminodiacetate from Iminodiacetic Acid

A common laboratory-scale synthesis of Diethyl Iminodiacetate involves the esterification of
iminodiacetic acid with ethanol in the presence of an acid catalyst.[3]

Materials:

¢ |Iminodiacetic acid

e Ethanol

e Thionyl chloride or Sulfuric acid

e Saturated sodium bicarbonate solution

o Ethyl acetate

e Brine

e Magnesium sulfate

Procedure:

 In areaction flask cooled to 0°C, slowly add thionyl chloride dropwise to ethanol with stirring.

» Allow the mixture to warm to room temperature.

¢ Add iminodiacetic acid to the reaction mixture.

e Heat the reaction to reflux and maintain for several hours (e.g., overnight).

o Cool the mixture to room temperature and quench the reaction by the careful addition of a
saturated sodium bicarbonate solution until the pH is neutral.

e Reduce the volume of the mixture by removing most of the ethanol via distillation under
reduced pressure.

o Extract the aqueous residue with ethyl acetate.
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+ Combine the organic phases, wash with brine, and dry over magnesium sulfate.

« Filter the solution and concentrate the filtrate under reduced pressure to yield Diethyl
Iminodiacetate.

Synthesis of Diethyl Iminodiacetate

Aqueous Workup & Extraction M Product: Diethyl Iminodiacetate

Start: Iminodiacetic Acid & Ethanol Esterification with Thionyl Chloride/H2SO4

Conceptual Workflow: N-Alkylation using Iminodicarboxylate Analogs

Alcohol + Triphenylphosphine + Iminodicarboxylate Derivative

Addition of DEAD/DIAD

N-Alkylation

N-Alkylated Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b028530?utm_src=pdf-body-img
https://www.benchchem.com/product/b028530?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. CAS 6290-05-7: Diethyl iminodiacetate | CymitQuimica [cymitquimica.com]

2. Diethyl iminodiacetate (6290-05-7) at Nordmann - nordmann.global [nordmann.global]

3. Diethyl iminodiacetate | 6290-05-7 [chemicalbook.com]

 To cite this document: BenchChem. [Navigating the Iminodicarboxylates: A Technical Guide
to Diethyl Iminodiacetate and Diethyl Iminodicarboxylate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b028530#diethyl-iminodicarboxylate-cas-
number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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